N-({N'-[(E)-(2-Hydroxy-5-methylphenyl)methylidene]hydrazinecarbonyl}methyl)-2,2-diphenylacetamide

• Molecular Formula: C24H23N3O3
• Molecular Weight: 401.5 g/mol
• IUPAC Name: N-[2-[(2E)-2-[(2-hydroxy-5-methylphenyl)methylidene]hydrazinyl]-2-oxoethyl]-2,2-diphenylacetamide
• InChI: InChI=1S/C24H23N3O3/c1-17-12-13-21(28)20(14-17)15-26-27-22(29)16-25-24(30)23(18-8-4-2-5-9-18)19-10-6-3-7-11-19/h2-15,23,28H,16H2,1H3,(H,25,30)(H,27,29)/b26-15+
• InChI Key: AQKWGYHXEYOADT-CVKSISIWSA-N
• Isomeric SMILES: CC1=CC(=C(C=C1)O)/C=N/NC(=O)CNC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3
• Canonical SMILES: CC1=CC(=C(C=C1)O)C=NNC(=O)CNC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3

Description

• N-({N’-[(E)-(2-Hydroxy-5-methylphenyl)methylidene]hydrazinecarbonyl}methyl)-2,2-diphenylacetamide is a chemical compound with the molecular formula C₁₃H₁₂Cl₂N₄O₂.
• It belongs to the class of hydrazinecarbonyl derivatives and features a diphenylacetamide backbone.
• The compound’s structure includes a hydrazinecarbonyl group and a substituted phenyl ring.
• While its exact applications are not widely documented, it is considered a rare and unique chemical.

Preparation Methods

• Unfortunately, detailed synthetic routes and industrial production methods for this compound are not readily available in the literature.
• Researchers may need to explore custom synthesis or adapt existing methods to prepare it.

Chemical Reactions Analysis

• The compound likely undergoes various chemical reactions due to its functional groups.
• Potential reactions include oxidation, reduction, and substitution.
• Common reagents and conditions would depend on the specific reaction type.
• Major products formed from these reactions would vary accordingly.

Scientific Research Applications

• Limited information exists regarding its applications, but we can speculate:

  Medicine: Investigate potential pharmaceutical properties, such as antimicrobial or anticancer effects.

  Chemistry: Explore its reactivity and potential as a building block for other compounds.

  Biology: Assess its impact on biological systems.

  Industry: Investigate any industrial applications, such as in materials science or catalysis.

Mechanism of Action

• Without specific studies, we can’t definitively describe its mechanism of action.
• Researchers would need to investigate its interactions with biological targets and pathways.

Comparison with Similar Compounds

• Unfortunately, there are no direct comparisons available in the literature.
• Researchers may need to explore related compounds with similar functional groups.

Remember that this compound’s rarity means that further research is necessary to fully understand its properties and applications